Cas no 22758-02-7 (1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-phenyl-)
22758-02-7 structure
Product Name:1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-phenyl-
CAS No:22758-02-7
MF:C10H7N3O4
MW:233.180281877518
CID:1411574
PubChem ID:555209
Update Time:2025-04-20
1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-phenyl-
- 1-Phenyl-1H-1,2,3-triazole-4,5-dicarboxylic acid
- SR-01000518053
- STK756994
- 1-phenyltriazole-4,5-dicarboxylic acid
- 22758-02-7
- DDHVZJQKNVXDNX-UHFFFAOYSA-N
- SR-01000518053-1
- 1-Phenyl-1H-1,2,3-triazole-4,5-dicarboxylic acid #
- AKOS001709009
- 1,2,3-Triazole-4,5-dicarboxylic acid, 1-phenyl-
-
- Inchi: 1S/C10H7N3O4/c14-9(15)7-8(10(16)17)13(12-11-7)6-4-2-1-3-5-6/h1-5H,(H,14,15)(H,16,17)
- InChI Key: DDHVZJQKNVXDNX-UHFFFAOYSA-N
- SMILES: OC(C1=C(C(=O)O)N=NN1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 233.04371
- Monoisotopic Mass: 233.04365571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 105.31
1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-phenyl- Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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